6-[2-(2,5-Dimethylanilino)ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-[2-(2,5-dimethylanilino)ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H24N6O2/c1-12-6-7-13(2)15(10-12)21-8-9-25-14(3)11-26-16-17(22-19(25)26)23(4)20(28)24(5)18(16)27/h6-7,10-11,21H,8-9H2,1-5H3
• InChI Key: HYGGMVZENSBINU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NCCN2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C)C
• Molecular Formula: C20H24N6O2
• Molecular Weight: 380.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Synthesis Analysis

Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. An emphasis has been placed on the bonds constructed during the formation of the imidazole. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms and future challenges.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Synthesis and Biological Activities

• Chemical Synthesis and Cytotoxic Activities : Research on carboxamide derivatives of benzo[b][1,6]naphthyridines has demonstrated potent cytotoxic effects against various cancer cell lines, suggesting the utility of complex heterocyclic compounds in oncology (Deady et al., 2003). Such synthetic routes and biological assessments could be relevant for exploring the anticancer potential of similarly structured compounds.

• Orthoamide Derivatives : The study of orthoamide derivatives of 1,3-dimethylparabanic acid highlights the diverse synthetic applications and potential for creating novel molecules with unique properties (Kantlehner et al., 2012). This research indicates the importance of structural modifications in discovering new applications.

• Antioxidant and Antimicrobial Activities : Investigations into new derivatives of benzo[d]imidazole for their antioxidant and antimicrobial activities reveal the potential therapeutic applications of such molecules (Bassyouni et al., 2012). The methodology and findings could guide research into related compounds for their bioactivity.

• Herbicidal Properties : The synthesis of substituted imidazolinones with herbicidal properties underscores the agricultural applications of heterocyclic compounds (Vasiliev et al., 2004). Such research could inform the development of new agrochemicals.

Future Directions

The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.